Cas no 1209496-58-1 (3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile)

3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile structure
1209496-58-1 structure
Product Name:3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
CAS No:1209496-58-1
MF:C12H6ClN3
MW:227.649140834808
CID:1101896
PubChem ID:91666017
Update Time:2025-04-20

3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
    • 1209496-58-1
    • DB-356991
    • Inchi: 1S/C12H6ClN3/c13-12-8(5-14)11-9(6-15-12)7-3-1-2-4-10(7)16-11/h1-4,6,16H
    • InChI Key: PPCILKDORVOWMA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C2=C(C=N1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 227.0250249g/mol
  • Monoisotopic Mass: 227.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.5Ų
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd